Cas no 86723-74-2 (1,2-Benzenediamine, 4,5-dipentyl-)

1,2-Benzenediamine, 4,5-dipentyl- structure
86723-74-2 structure
Product Name:1,2-Benzenediamine, 4,5-dipentyl-
CAS No:86723-74-2
MF:C16H28N2
MW:248.406924247742
CID:660793
PubChem ID:71413748
Update Time:2025-04-19

1,2-Benzenediamine, 4,5-dipentyl- Chemical and Physical Properties

Names and Identifiers

    • 1,2-Benzenediamine, 4,5-dipentyl-
    • 4,5-dipentylbenzene-1,2-diamine
    • DTXSID40833258
    • 86723-74-2
    • Inchi: 1S/C16H28N2/c1-3-5-7-9-13-11-15(17)16(18)12-14(13)10-8-6-4-2/h11-12H,3-10,17-18H2,1-2H3
    • InChI Key: HVNBBNMPAQWFCW-UHFFFAOYSA-N
    • SMILES: NC1C(=CC(CCCCC)=C(C=1)CCCCC)N

Computed Properties

  • Exact Mass: 248.225248902g/mol
  • Monoisotopic Mass: 248.225248902g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 18
  • Rotatable Bond Count: 8
  • Complexity: 183
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 5.4
  • Topological Polar Surface Area: 52Ų
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